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  4. (5S,6R,7E,9E,11Z,14Z)-6-(2-Carboxy-2-oxoethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
(5S,6R,7E,9E,11Z,14Z)-6-(2-Carboxy-2-oxoethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid (5S,6R,7E,9E,11Z,14Z)-6-(2-Carboxy-2-oxoethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
Brand Name: Vulcanchem
CAS No.: 117675-20-4
VCID: VC0037580
InChI: InChI=1S/C23H34O6S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21(30-18-20(25)23(28)29)19(24)15-14-17-22(26)27/h6-7,9-13,16,19,21,24H,2-5,8,14-15,17-18H2,1H3,(H,26,27)(H,28,29)/b7-6-,10-9-,12-11+,16-13+/t19-,21+/m0/s1
SMILES: CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(=O)C(=O)O
Molecular Formula: C23H34O6S
Molecular Weight: 438.6 g/mol

(5S,6R,7E,9E,11Z,14Z)-6-(2-Carboxy-2-oxoethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid

CAS No.: 117675-20-4

Main Products

VCID: VC0037580

Molecular Formula: C23H34O6S

Molecular Weight: 438.6 g/mol

(5S,6R,7E,9E,11Z,14Z)-6-(2-Carboxy-2-oxoethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid - 117675-20-4

CAS No. 117675-20-4
Product Name (5S,6R,7E,9E,11Z,14Z)-6-(2-Carboxy-2-oxoethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
Molecular Formula C23H34O6S
Molecular Weight 438.6 g/mol
IUPAC Name (5S,6R,7E,9E,11Z,14Z)-6-(2-carboxy-2-oxoethyl)sulfanyl-5-hydroxyicosa-7,9,11,14-tetraenoic acid
Standard InChI InChI=1S/C23H34O6S/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-21(30-18-20(25)23(28)29)19(24)15-14-17-22(26)27/h6-7,9-13,16,19,21,24H,2-5,8,14-15,17-18H2,1H3,(H,26,27)(H,28,29)/b7-6-,10-9-,12-11+,16-13+/t19-,21+/m0/s1
Standard InChIKey IBQMGZLNUJDKJY-OODJPBEGSA-N
Isomeric SMILES CCCCC/C=C\C/C=C\C=C\C=C\[C@H]([C@H](CCCC(=O)O)O)SCC(=O)C(=O)O
SMILES CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(=O)C(=O)O
Canonical SMILES CCCCCC=CCC=CC=CC=CC(C(CCCC(=O)O)O)SCC(=O)C(=O)O
Synonyms 5-hydroxy-6-(2-keto-3-thiopropionyl)-7,9,11,14-eicosatetraenoic acid
LTG(4)
LTG4
PubChem Compound 6450058
Last Modified Nov 11 2021
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